Cas no 1804231-56-8 (4-(Bromomethyl)-2-ethylphenylpropanal)

• Product Name: 4-(Bromomethyl)-2-ethylphenylpropanal
• CAS No: 1804231-56-8
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 4961797
• Update Time: 2025-06-08

4-(Bromomethyl)-2-ethylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-ethylphenylpropanal

• Inchi： 1S/C12H15BrO/c1-3-11-6-10(7-13)4-5-12(11)9(2)8-14/h4-6,8-9H,3,7H2,1-2H3
• InChI Key： NPSQRPIEQHEIMW-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(C=O)C)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 4-(Bromomethyl)-2-ethylphenylpropanal

Professional Introduction to Compound with CAS No. 1804231-56-8 and Product Name: 4-(Bromomethyl)-2-ethylphenylpropanal

The compound with the CAS number 1804231-56-8 and the product name 4-(Bromomethyl)-2-ethylphenylpropanal represents a significant advancement in the field of organic synthesis and pharmaceutical research. This aldehyde derivative, characterized by its bromomethyl substituent and ethylphenyl backbone, has garnered considerable attention due to its versatile reactivity and potential applications in drug development. The unique structural features of this compound make it a valuable intermediate in the synthesis of complex molecules, particularly in the creation of novel therapeutic agents.

In recent years, the demand for innovative intermediates in pharmaceutical synthesis has surged, driven by the need for more effective and targeted treatments. 4-(Bromomethyl)-2-ethylphenylpropanal stands out as a compound that meets this demand, offering a synthetic platform that facilitates the construction of intricate molecular architectures. The presence of a bromomethyl group provides a reactive site for further functionalization, enabling chemists to introduce diverse pharmacophores into their designs. This flexibility is particularly advantageous in medicinal chemistry, where precision and adaptability are paramount.

One of the most compelling aspects of 4-(Bromomethyl)-2-ethylphenylpropanal is its role in the development of small-molecule drugs. Aldehydes, in general, are well-known for their ability to participate in various chemical reactions, including condensation reactions, oxidation processes, and nucleophilic additions. The bromomethyl moiety further enhances these capabilities by allowing for cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, which are essential for constructing biaryl structures—a common motif in many bioactive compounds. The ethylphenyl group adds another layer of complexity, providing steric and electronic influences that can be fine-tuned to modulate biological activity.

Recent studies have highlighted the utility of 4-(Bromomethyl)-2-ethylphenylpropanal in the synthesis of kinase inhibitors, which are critical targets in oncology research. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, most notably cancer. By leveraging this compound as a building block, researchers have been able to develop novel inhibitors with improved selectivity and potency. For instance, derivatives of 4-(Bromomethyl)-2-ethylphenylpropanal have been incorporated into molecules that exhibit strong binding affinity to specific kinase domains, demonstrating promising preclinical activity.

The pharmaceutical industry has also explored the use of 4-(Bromomethyl)-2-ethylphenylpropanal in the development of central nervous system (CNS) therapeutics. The ability to functionalize this compound has led to the discovery of new scaffolds with potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. In particular, the bromomethyl group allows for the introduction of chiral centers or other functional groups that can interact with biological targets in a highly specific manner. This level of precision is crucial for developing drugs that can cross the blood-brain barrier while minimizing side effects.

Beyond its pharmaceutical applications, 4-(Bromomethyl)-2-ethylphenylpropanal has found utility in materials science and agrochemical research. Its reactivity makes it an excellent precursor for synthesizing polymers with specialized properties, such as conductive materials or stimuli-responsive polymers. Additionally, researchers have utilized this compound to develop novel pesticides and herbicides by incorporating it into molecules that disrupt essential biological processes in pests while maintaining environmental safety.

The synthesis of 4-(Bromomethyl)-2-ethylphenylpropanal itself is an intriguing process that showcases modern synthetic methodologies. Traditional approaches often involve multi-step sequences that can be time-consuming and require harsh conditions. However, advances in catalytic systems and green chemistry principles have enabled more efficient routes to this intermediate. For example, recent innovations have focused on using transition metal catalysts to facilitate selective bromination or alkylation steps, reducing byproduct formation and improving overall yields. Such improvements not only enhance laboratory efficiency but also align with broader sustainability goals within the chemical industry.

The future prospects for 4-(Bromomethyl)-2-ethylphenylpropanal are vast and multifaceted. As our understanding of biological mechanisms continues to evolve, so too will our ability to design molecules with greater sophistication using this intermediate. The integration of computational chemistry and artificial intelligence into drug discovery workflows is particularly exciting, as these technologies can accelerate the identification of new derivatives with enhanced pharmacological properties. Furthermore, collaborations between academia and industry are fostering innovative approaches to leveraging compounds like 4-(Bromomethyl)-2-ethylphenylpropanal, ensuring that its potential is fully realized across multiple domains.

In conclusion,4-(Bromomethyl)-2-ethylphenylpropanal (CAS No. 1804231-56-8) represents a cornerstone in modern chemical synthesis and pharmaceutical research. Its unique structural attributes enable a wide range of applications, from developing life-saving drugs to creating advanced materials. As research continues to uncover new methodologies and applications for this compound, 4-(Bromomethyl)-2-ethylphenylpropanal will undoubtedly remain at the forefront of innovation，driving progress across multiple scientific disciplines.